Cas no 269739-78-8 (Aglaxiflorin D)
Aglaxiflorin D Chemical and Physical Properties
Names and Identifiers
-
- Aglaxiflorin D
- [ "" ]
- 269739-78-8
-
- Inchi: 1S/C36H42N2O9/c1-6-34(2,42)33(41)37-27-13-10-18-38(27)31(39)30-28(21-11-8-7-9-12-21)35(43)29-25(46-5)19-24(45-4)20-26(29)47-36(30,32(35)40)22-14-16-23(44-3)17-15-22/h7-9,11-12,14-17,19-20,27-28,30,32,40,42-43H,6,10,13,18H2,1-5H3,(H,37,41)
- InChI Key: PCTLEJMLOGCLOH-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C2(C(C1(C1C=CC(=CC=1)OC)C(C(N1CCCC1NC(C(C)(CC)O)=O)=O)C2C1C=CC=CC=1)O)O)OC)OC
Computed Properties
- Exact Mass: 646.28900
- Monoisotopic Mass: 646.28903092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 47
- Rotatable Bond Count: 9
- Complexity: 1130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 147Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 131-133 ºC
- Boiling Point: 866.2±65.0 °C at 760 mmHg
- Flash Point: 477.7±34.3 °C
- Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
- PSA: 147.02000
- LogP: 3.51690
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Aglaxiflorin D Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Aglaxiflorin D Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3361-1 mg |
Aglaxiflorin D |
269739-78-8 | 1mg |
¥3155.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3361-5mg |
Aglaxiflorin D |
269739-78-8 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN3361-5 mg |
Aglaxiflorin D |
269739-78-8 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN3361-1 mL * 10 mM (in DMSO) |
Aglaxiflorin D |
269739-78-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| A2B Chem LLC | AF36276-2mg |
Aglaxiflorin D |
269739-78-8 | 95% | 2mg |
$1424.00 | 2023-12-31 | |
| A2B Chem LLC | AF36276-5mg |
Aglaxiflorin D |
269739-78-8 | 95.0% | 5mg |
$785.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3361-1 ml * 10 mm |
Aglaxiflorin D |
269739-78-8 | 1 ml * 10 mm |
¥ 6720 | 2024-07-20 |
Aglaxiflorin D Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Aglaxiflorin D
Aglaxiflorin D (CAS No. 269739-78-8): A Comprehensive Overview
Aglaxiflorin D (CAS No. 269739-78-8) is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical research and biomedical sciences. This compound, isolated from the plant Aglais aglaxiflorin, has been the subject of numerous studies due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the chemical structure, biological activities, and recent research findings related to Aglaxiflorin D.
The chemical structure of Aglaxiflorin D is characterized by a complex polyphenolic framework, which contributes to its diverse biological activities. The compound is a member of the flavonoid family, known for their antioxidant, anti-inflammatory, and anti-cancer properties. Recent spectroscopic and computational studies have provided detailed insights into the molecular conformation and electronic properties of Aglaxiflorin D, highlighting its potential as a lead compound for drug development.
In terms of biological activities, Aglaxiflorin D has demonstrated significant potential in various preclinical studies. One of the most notable findings is its potent antioxidant activity, which has been attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.
Beyond its antioxidant effects, Aglaxiflorin D has also shown anti-inflammatory properties. Studies have indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for inflammatory diseases like arthritis and inflammatory bowel disease.
Another area of interest is the anti-cancer potential of Aglaxiflorin D. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells. Mechanistically, it appears to target multiple signaling pathways involved in cancer cell proliferation and survival, including the PI3K/AKT and MAPK pathways. These findings suggest that Aglaxiflorin D could be a valuable addition to the arsenal of natural compounds being explored for cancer therapy.
The pharmacokinetic properties of Aglaxiflorin D have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and stability in physiological conditions. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.
In addition to its direct biological activities, Aglaxiflorin D has been explored for its potential synergistic effects with other therapeutic agents. For instance, combination therapies involving Aglaxiflorin D and conventional chemotherapy drugs have shown enhanced anti-cancer activity in preclinical models. This suggests that it could be used as an adjuvant therapy to improve treatment outcomes.
The safety profile of Aglaxiflorin D is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive clinical trials are necessary to fully establish its safety and efficacy in humans.
In conclusion, Aglaxiflorin D (CAS No. 269739-78-8) is a promising natural compound with a wide range of biological activities that make it an attractive candidate for pharmaceutical development. Its potent antioxidant, anti-inflammatory, and anti-cancer properties, coupled with its favorable pharmacokinetic profile and safety profile, position it as a valuable lead compound for further research and potential clinical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.
269739-78-8 (Aglaxiflorin D) Related Products
- 177468-85-8(Aglain C)
- 177262-32-7(Aglain B)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)